4-(dimethylsulfamoyl)-N-[(thiophen-3-yl)methyl]benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(thiophen-3-ylmethyl)benzamide
• InChI: InChI=1S/C14H16N2O3S2/c1-16(2)21(18,19)13-5-3-12(4-6-13)14(17)15-9-11-7-8-20-10-11/h3-8,10H,9H2,1-2H3,(H,15,17)
• InChI Key: RAKFOAXYMODSRA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=CSC=C2
• Molecular Formula: C14H16N2O3S2
• Molecular Weight: 324.4 g/mol
• CAS No.: 1058491-68-1

Description

4-(Dimethylsulfamoyl)-N-[(thiophen-3-yl)methyl]benzamide (DMSB) is a novel small molecule that has recently been investigated for its potential applications in scientific research and clinical studies. DMSB is an organic compound that belongs to the class of benzamides and is composed of a benzene ring with two nitrogen atoms and a sulfur atom attached to it. DMSB has been studied for its ability to interact with several biological molecules, such as proteins and enzymes, and has been found to have a wide range of applications in scientific research and clinical studies.

Mechanism of Action

The exact mechanism of action of 4-(dimethylsulfamoyl)-N-[(thiophen-3-yl)methyl]benzamide is not yet fully understood, however, it is believed to interact with certain biological molecules through hydrogen bonding and hydrophobic interactions. This compound has been found to interact with certain proteins, such as cytochrome P450 enzymes, and with certain enzymes, such as acetylcholinesterase. This compound has also been found to interact with certain transcription factors, such as NF-κB, which are involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. This compound has been found to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. This compound has also been found to modulate the activity of certain proteins, such as the transcription factor NF-κB, which plays an important role in the regulation of inflammation and immune responses. This compound has also been found to have anti-inflammatory and anti-cancer effects, and has been found to have potential applications in the treatment of certain diseases and disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(dimethylsulfamoyl)-N-[(thiophen-3-yl)methyl]benzamide in laboratory experiments is its ability to interact with several biological molecules, such as proteins and enzymes. This makes it a useful tool for studying the interactions between these molecules and for investigating the mechanisms of action of drugs and other compounds. Additionally, this compound is relatively easy to synthesize and is relatively inexpensive. However, this compound is not very stable and can degrade over time, so it is important to store it properly. Additionally, this compound can interact with other molecules in the environment, which can lead to false positives in experiments.

Future Directions

Despite its potential applications, there is still much to be learned about 4-(dimethylsulfamoyl)-N-[(thiophen-3-yl)methyl]benzamide. Future research should focus on further investigating the mechanisms of action of this compound, as well as its potential applications in drug discovery and development, and in the study of diseases and disorders. Additionally, further research should focus on developing more stable forms of this compound, as well as developing more efficient methods for synthesizing and purifying this compound. Furthermore, future research should focus on investigating the potential toxicity of this compound, as well as on developing methods for detecting and quantifying this compound in biological samples.

Synthesis Methods

The synthesis of 4-(dimethylsulfamoyl)-N-[(thiophen-3-yl)methyl]benzamide has been reported in several scientific studies and is relatively simple. The synthesis involves the reaction of 4-dimethylsulfamoylbenzoic acid and 3-thiophenemethyl chloride in a ratio of 1:1 in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at room temperature and the resulting product is purified by column chromatography. The purified product is then recrystallized and characterized using 1H-NMR and 13C-NMR spectroscopy.

Scientific Research Applications

4-(dimethylsulfamoyl)-N-[(thiophen-3-yl)methyl]benzamide has been studied for its potential applications in scientific research and clinical studies. This compound has been found to interact with several biological molecules, such as proteins and enzymes, and has been found to have potential applications in drug discovery and development, as well as in the study of diseases and disorders. This compound has been studied for its ability to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. This compound has also been studied for its ability to modulate the activity of certain proteins, such as the transcription factor NF-κB, which plays an important role in the regulation of inflammation and immune responses.